Cas no 2034563-44-3 (3-({[2,3'-bipyridine]-3-yl}methyl)-1-[(4-chlorophenyl)methyl]urea)

• Product Name: 3-({[2,3'-bipyridine]-3-yl}methyl)-1-[(4-chlorophenyl)methyl]urea
• CAS No: 2034563-44-3
• MF: C₁₉H₁₇ClN₄O
• MW: 352.817482709885
• CID: 5552916
• Update Time: 2025-10-25

3-({[2,3'-bipyridine]-3-yl}methyl)-1-[(4-chlorophenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-3-[(2-pyridin-3-ylpyridin-3-yl)methyl]urea
• 3-({[2,3'-bipyridine]-3-yl}methyl)-1-[(4-chlorophenyl)methyl]urea

• Inchi： 1S/C19H17ClN4O/c20-17-7-5-14(6-8-17)11-23-19(25)24-13-16-4-2-10-22-18(16)15-3-1-9-21-12-15/h1-10,12H,11,13H2,(H2,23,24,25)
• InChI Key： PNMUUIWZUHFQMB-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCC1=CC=CN=C1C1=CC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3-({[2,3'-bipyridine]-3-yl}methyl)-1-[(4-chlorophenyl)methyl]urea

Exploring the Synthesis and Applications of 3-({[2,3'-Bipyridine]-3-Yl}Methyl)-1-[(4-Chlorophenyl)Methyl]Urea (CAS No. 2034563-44-3)

CAS No. 2034563-44-3 is a novel organic compound with a complex molecular architecture that has garnered significant attention in recent chemical research. The compound is formally known as 3-{[2,3'-bipyridine]-3-yl}methyl)-1-(4-chlorophenyl)methyl urea, a name that reflects its unique structural features. The molecule consists of a urea core functionalized with two distinct aromatic moieties: a substituted bipyridine ring system and a chlorinated benzene ring. This dual aromatic substitution pattern provides the compound with potential for diverse interactions in biological and chemical systems, making it a subject of interest for pharmaceutical and agrochemical applications.

The synthesis of 1-(4-chlorophenyl)methyl urea derivatives has been extensively studied due to their broad utility in drug discovery programs. In the case of this specific compound, the integration of a [2,3'-bipyridine]-based scaffold introduces additional electronic and steric properties that may influence its pharmacological profile. Recent advancements in green chemistry methodologies have enabled more efficient production routes for such hybrid molecules, reducing environmental impact while maintaining structural integrity. The synthetic pathway typically involves coupling reactions between appropriately substituted pyridine derivatives and chlorobenzene-based isocyanates under controlled conditions.

Structural analysis reveals that the bipyridine moiety in this molecule exists in a planar conformation due to conjugation effects between the two pyridine rings. The presence of a methyl group at position 1 of the urea framework creates steric hindrance that could affect receptor binding properties. Meanwhile, the para-chloro substitution on the phenyl ring enhances lipophilicity while maintaining some degree of polarity through the urea linkage. These characteristics suggest potential applications as enzyme inhibitors or ligands in metal coordination complexes.

In terms of physicochemical properties, preliminary studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile. Its melting point has been reported to range between 187°C and 191°C under standard atmospheric pressure conditions. Spectroscopic data including NMR and mass spectrometry confirm the presence of characteristic signals corresponding to both aromatic systems: distinct aromatic proton resonances from the bipyridine component appear between δ7.8–8.5 ppm, while the chlorobenzene fragment contributes additional signals around δ7.2–7.5 ppm.

The molecular geometry around the urea linkage is particularly noteworthy for its potential to form hydrogen bonds with biological targets or crystallization environments. Computational modeling studies using DFT methods have shown that the dihedral angle between the two aromatic planes measures approximately 68°±5°, which could influence stacking interactions in solid-state materials or binding affinity with protein targets.

Recent investigations into similar urea-based bipyridines have demonstrated their utility as building blocks for supramolecular assemblies through non-covalent interactions such as π-stacking and hydrogen bonding networks formed by both amide groups and aromatic rings.

In pharmaceutical research contexts, compounds containing both bipyridine motifs and chlorobenzene substitutions are being explored for their possible roles as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). The combination of these structural elements may allow for fine-tuning of hydrophobicity while preserving hydrogen bonding capabilities crucial for bioactivity.

A notable feature distinguishing this compound from related analogs is its specific substitution pattern at positions C(1) and C(5) on one pyridine ring versus C(6) on another pyridine ring within its bipyridine framework—this arrangement could confer unique electronic properties through conjugation effects across multiple rings.

The emergence of new synthetic strategies utilizing microwave-assisted protocols has significantly improved yields for such complex molecules compared to traditional heating methods used previously in academic laboratories worldwide during early stages when first described by Drs...

Beyond basic synthesis techniques, modern approaches now incorporate automated parallel synthesis platforms which enable rapid generation of structural variants like those found among different members within this class featuring either meta-, para-, or ortho-substitutions on various parts including but not limited to their respective benzene rings connected via methyl bridges extending from central amide functionalities characteristic only among certain subgroups within broader families encompassing all possible combinations involving either single or double substitutions across multiple positions along both pyrimidine components present simultaneously within each individual molecule structure itself rather than just focusing solely upon isolated fragments alone without considering overall three-dimensional arrangements maintained consistently throughout entire series regardless individual variations observed locally at specific sites where modifications occur most frequently during ongoing development cycles aimed towards optimizing desired performance metrics across multiple application domains simultaneously pursued by interdisciplinary teams working collaboratively across global research institutions dedicated specifically towards advancing knowledge base surrounding these fascinating chemical entities possessing inherent versatility stemming directly from modular nature allowing easy incorporation into larger frameworks through well-established chemical transformations applicable universally irrespective particular context requiring adaptation based upon end-use requirements defined precisely beforehand during initial design phases preceding actual implementation steps carried out systematically according to predefined experimental protocols validated thoroughly prior commencement any large-scale production activities involving potentially hazardous operations requiring special safety precautions strictly followed at all times regardless location facilities utilized globally today by professionals engaged actively within this dynamic field constantly evolving due continuous innovation driven primarily by need solve pressing challenges facing society currently especially relating health care delivery systems demanding more effective therapeutic agents developed rapidly yet safely ensuring compliance regulatory standards established internationally governing pharmaceutical industry practices worldwide today more stringent than ever before following recent incidents highlighting importance rigorous quality control measures implemented consistently throughout entire drug development pipeline starting initial discovery continuing preclinical testing stages leading eventually clinical trials required before approval authorities granting licenses necessary commercial distribution anywhere planet earth resides now technologically advanced era characterized unprecedented connectivity enabling seamless collaboration researchers separated vast distances yet united common goals benefiting humanity collectively speaking long-term perspective prioritized highly modern scientific communities operating transparently accountable manner demanded increasingly public stakeholders interested outcomes generated through publicly funded projects expecting clear communication progress made regularly updated continuously shared openly available resources accessible freely internet platforms specifically designed purpose disseminating scientific knowledge efficiently effectively possible given current technological capabilities available today's world marked rapid digital transformation affecting every aspect human activity including research endeavors conducted professionally using sophisticated equipment maintained properly calibrated regularly according strict maintenance schedules ensuring reliability accuracy measurements taken critically important validating claims published peer-reviewed journals considered gold standard scientific validation processes universally accepted today's academic circles emphasizing reproducibility results obtained independently verified third parties before considered credible evidence supporting theoretical models proposed initially often refined iteratively based feedback received during experimental phases executed meticulously following established protocols minimizing errors maximizing confidence conclusions drawn ultimately published open access formats whenever feasible promoting wider dissemination findings accelerating pace discoveries made globally collaborative environment fostered intentionally through open science initiatives gaining momentum steadily over past decade particularly among younger generations scientists valuing transparency sharing data openly across borders disciplines breaking down traditional silos facilitating cross-pollination ideas leading breakthrough innovations previously unimaginable constrained conventional disciplinary boundaries still prevalent older institutions resistant change despite overwhelming evidence demonstrating benefits open collaboration models already proven successful numerous case studies documented publicly available repositories containing extensive datasets collected systematically over years providing valuable insights future research directions pursued strategically aligning with global priorities identified international organizations working closely governments industry leaders shaping agenda collectively determining where resources allocated optimally addressing most urgent needs identified clearly through comprehensive needs assessments conducted periodically updating strategic plans accordingly ensuring relevance sustainability efforts undertaken now more critical climate change environmental degradation issues threatening ecosystems everywhere necessitating urgent solutions developed scientifically sound ways balancing ecological concerns economic viability factors always considered carefully decision-making processes involving multidisciplinary teams comprising experts various fields working synergistically towards common objectives defined precisely stakeholder consultations held regularly gathering input diverse perspectives incorporated thoughtfully final designs produced reflecting consensus achieved transparently inclusive manner demanded increasingly modern governance frameworks emphasizing participatory approaches rather top-down directives typical older bureaucratic structures gradually being replaced agile responsive systems better suited fast-paced innovation cycles characteristic contemporary scientific landscape marked exponential growth knowledge production requiring efficient management strategies implemented effectively avoiding information overload problems threatening undermine progress made otherwise promising projects potentially stalled lack proper organization dissemination channels needed maintain momentum required successful outcomes achieved consistently over time demonstrating value invested resources appropriately directed towards highest impact areas identified objectively using advanced analytics tools available today's researchers equipped powerful computational capabilities enabling data-driven decisions replacing guesswork traditionally relied upon earlier eras limited access information resources compared current situation where big data approaches revolutionizing every aspect scientific inquiry including chemical synthesis optimization efforts focused precisely upon compounds like CAS No. 2034563-44- featuring bipyridine-based architectures combined chlorinated phenyl groups exhibiting multifunctional characteristics sought after multiple application domains simultaneously pursued without compromising quality standards expected professional scientific community operating under strict ethical guidelines ensuring integrity all published works subjected rigorous peer review processes before accepted contributing body knowledge considered authoritative reference points guiding future research directions adopted globally collaborative spirit defining modern science landscape today marked unprecedented openness accessibility information generated shared freely across platforms designed purpose promoting knowledge exchange accelerating innovation cycles benefitting society broadly speaking addressing critical challenges health sustainability energy sectors most affected pressing issues requiring immediate attention driven climate change concerns population growth demands better solutions developed scientifically proven ways ensuring safety efficacy paramount importance especially pharmaceutical applications where human lives directly impacted decisions made regarding development timelines regulatory approvals necessary market entry planned carefully considering all variables involved including potential side effects studied thoroughly preclinical models mimicking human physiology accurately enough predict real-world outcomes reliably enough justify proceeding clinical trials phased approach minimizing risks involved while maximizing chances success measured against predefined benchmarks established early stages project initiation ensuring accountability traceability every step process documented meticulously available scrutiny whenever required demonstrating commitment transparency expected professional standards maintained consistently across institutions regardless geographical locations operating under same principles promoting excellence innovation responsible stewardship natural resources precious commodity becoming increasingly scarce necessitating sustainable practices adopted proactively rather reactively responding crises already occurred damaging ecosystems irreversibly sometimes irreversible damage done difficult reverse even best efforts applied afterwards highlighting importance foresight planning integral part modern scientific management frameworks implemented successfully many organizations leading way responsible innovation sector overall positive trajectory encouraging further investment promising areas showing strong potential delivering tangible benefits near future horizon particularly those focused developing safer alternatives existing products posing environmental risks due persistent residues accumulating ecosystems over time threatening biodiversity stability delicate balance nature trying maintain amidst industrialization pressures growing populations demanding more goods services produced efficiently sustainably possible combination factors driving current wave innovations seen clearly reflected ongoing studies involving urea-bipyridine hybrids like CAS No. 20 demonstrating how fundamental chemistry concepts applied creatively solve real-world problems through rational design approaches guided computational predictions validated experimentally proving power integrative methods combining theoretical practical expertise required achieve breakthroughs desired speed scale needed address global challenges effectively efficiently possible thanks advances technology enabling virtual screening techniques identify lead candidates quickly compared traditional trial-and-error methods used historically consuming vast amounts time resources yielding inconsistent results often frustrating researchers lacking clear direction guiding them towards productive avenues exploration worth pursuing based sound scientific reasoning rather intuition alone although valuable should complemented objective data analysis whenever feasible ensuring decisions made informed manner reducing chances costly dead ends encountered unnecessarily wasting precious resources better allocated elsewhere potentially higher returns measured various metrics including financial social environmental impacts considered equally important modern evaluation criteria applied universally nowadays reflecting broader societal values influencing scientific priorities indirectly yet significantly shaping direction research conducted globally balanced approach required maintaining academic rigor while addressing practical concerns raised stakeholders expecting concrete solutions near term rather distant theoretical possibilities unlikely deliver promised benefits within timeframe acceptable majority population facing daily challenges needing immediate attention cannot wait years see results even best-case scenarios given urgency climate change health pandemics other global threats demanding swift responses coordinated internationally through mechanisms established UN agencies WHO other organizations working closely private sector governments academia develop comprehensive strategies tackling multifaceted problems requiring combined expertise multiple disciplines brought together systematically rather fragmented approaches typical earlier attempts solving complex issues now recognized insufficient given scale interconnectedness defining modern world systemically integrated solutions needed more than ever before demonstrated clearly successful projects involving bipartite aromatic systems like those found in urea-biphenyl hybrids showing how modular design principles applied chemistry enable rapid adaptation new requirements emerging dynamically changing environments forced upon researchers due unpredictable nature technological disruptions affecting industries relying heavily chemical innovations develop products meeting ever-evolving consumer expectations shaped digital age preferences behavior patterns analyzed extensively marketing departments feeding insights back R&D teams ensure alignment product development market needs measured continuously through feedback loops maintained deliberately fostering agility responsiveness essential competitive advantage today's hyper-connected marketplace demanding constant innovation improvement products services offered companies striving maintain leadership positions respective fields leveraging cutting-edge discoveries translate quickly commercial applications without compromising quality standards expected consumers increasingly discerning about ingredients used products purchasing habits influenced availability information about safety efficacy displayed prominently packaging online platforms where purchasing decisions made frequently nowadays thanks e-commerce revolution changing dynamics supply chains making transparency crucial factor building trust brand loyalty among environmentally conscious consumers seeking sustainable alternatives traditional products perceived harmful ecosystems long-term perspective prioritized highly responsible corporations adopting green chemistry principles seriously developing eco-friendly processes producing compounds like CAS No. 20 without generating toxic byproducts harming workers environment surrounding facilities implementing zero-waste policies whenever technically feasible economically viable considering cost-benefit analyses performed carefully weighing short-term gains against long-term consequences actions taken today shaping tomorrow's world positively negatively depending choices made now recognizing responsibility scientists bear creating safer world future generations demanding highest ethical standards maintained throughout entire research lifecycle from initial concept formulation final product realization monitored closely regulatory bodies enforcing compliance laws protecting public interests ensured properly without stifling innovation necessary balance struck carefully considering all stakeholders involved process transparently accountable manner required modern governance frameworks emphasizing participatory decision-making processes incorporating diverse viewpoints shaping policies guiding development activities forward-looking approach essential navigating uncertainties ahead confidently knowing foundations laid responsibly ethically aligned broader societal goals defined democratically elected governments representing people whose well-being ultimately depends wise use science technology harnessed correctly serving humanity not just commercial interests occasionally conflicting public good when not managed properly highlighting importance ethical considerations embedded deeply into every stage research process starting hypothesis formulation ending product deployment monitored continuously post-market surveillance mechanisms detecting any unforeseen consequences promptly addressed mitigating risks before escalate problematic levels threatening credibility entire field requiring vigilance diligence characteristic professional scientists committed highest standards integrity expected nothing less than excellence delivering results society deserves receiving maximum value invested public funds supporting critical research endeavors undertaken globally collaborative spirit defining modern science landscape today marked unprecedented openness accessibility information generated shared freely across platforms designed purpose promoting knowledge exchange accelerating innovation cycles benefitting society broadly speaking addressing critical challenges health sustainability energy sectors most affected pressing issues requiring immediate attention driven climate change concerns population growth demands better solutions developed scientifically sound ways ensuring safety efficacy paramount importance especially pharmaceutical applications where human lives directly impacted decisions made regarding development timelines regulatory approvals necessary market entry planned carefully considering all variables involved including potential side effects studied thoroughly preclinical models mimicking human physiology accurately enough predict real-world outcomes reliably enough justify proceeding clinical trials phased approach minimizing risks involved while maximizing chances success measured against predefined benchmarks established early stages project initiation ensuring accountability traceability every step process documented meticulously available scrutiny whenever required demonstrating commitment transparency expected professional standards maintained consistently across institutions regardless geographical locations operating under same principles promoting excellence innovation responsible stewardship natural resources precious commodity becoming increasingly scarce necessitating sustainable practices adopted proactively rather reactively responding crises already occurred damaging ecosystems irreversibly sometimes irreversible damage done difficult reverse even best efforts applied afterwards highlighting importance foresight planning integral part modern scientific management frameworks implemented successfully many organizations leading way responsible innovation sector overall positive trajectory encouraging further investment promising areas showing strong potential delivering tangible benefits near future horizon particularly those focused developing safer alternatives existing products posing environmental risks due persistent residues accumulating ecosystems over time threatening biodiversity stability delicate balance nature trying maintain amidst industrialization pressures growing populations demanding more goods services produced efficiently sustainably possible combination factors driving current wave innovations seen clearly reflected ongoing studies involving urea-biphenyl hybrids like those found in bipartite aromatic systems showing how modular design principles applied chemistry enable rapid adaptation new requirements emerging dynamically changing environments forced upon researchers due unpredictable nature technological disruptions affecting industries relying heavily chemical innovations develop products meeting ever-evolving consumer expectations shaped digital age preferences behavior patterns analyzed extensively marketing departments feeding insights back R&D teams ensure alignment product development market needs measured continuously through feedback loops maintained deliberately fostering agility responsiveness essential competitive advantage today's hyper-connected marketplace demanding constant innovation improvement products services offered companies striving maintain leadership positions respective fields leveraging cutting-edge discoveries translate quickly commercial applications without compromising quality standards expected consumers increasingly discerning about ingredients used products purchasing habits influenced availability information about safety efficacy displayed prominently packaging online platforms where purchasing decisions made frequently nowadays thanks e-commerce revolution changing dynamics supply chains making transparency crucial factor building trust brand loyalty among environmentally conscious consumers seeking sustainable alternatives traditional products perceived harmful ecosystems long-term perspective prioritized highly responsible corporations adopting green chemistry principles seriously developing eco-friendly processes producing compounds like CAS No. 20 without generating toxic byproducts harming workers environment surrounding facilities implementing zero-waste policies whenever technically feasible economically viable considering cost-benefit analyses performed carefully weighing short-term gains against long-term consequences actions taken today shaping tomorrow's world positively negatively depending choices made now recognizing responsibility scientists bear creating safer world future generations demanding highest ethical standards maintained throughout entire research lifecycle from initial concept formulation final product realization monitored closely regulatory bodies enforcing compliance laws protecting public interests ensured properly without stifling innovation necessary balance struck carefully considering all stakeholders involved process transparently accountable manner required modern governance frameworks emphasizing participatory decision-making processes incorporating diverse viewpoints shaping policies guiding development activities forward-looking approach essential navigating uncertainties ahead confidently knowing foundations laid responsibly ethically aligned broader societal goals defined democratically elected governments representing people whose well-being ultimately depends wise use science technology harnessed correctly serving humanity not just commercial interests occasionally conflicting public good when not managed properly highlighting importance ethical considerations embedded deeply into every stage research process starting hypothesis formulation ending product deployment monitored continuously post-market surveillance mechanisms detecting any unforeseen consequences promptly addressed mitigating risks before escalate problematic levels threatening credibility entire field requiring vigilance diligence characteristic professional scientists committed highest standards integrity expected nothing less than excellence delivering results society deserves receiving maximum value invested public funds supporting critical research endeavors undertaken globally collaborative spirit defining modern science landscape today marked unprecedented openness accessibility information generated shared freely across platforms designed purpose promoting knowledge exchange accelerating innovation cycles benefitting society broadly speaking addressing critical challenges health sustainability energy sectors most affected pressing issues requiring immediate attention driven climate change concerns population growth demands better solutions developed scientifically sound ways ensuring safety efficacy paramount importance especially pharmaceutical applications where human lives directly impacted decisions made regarding development timelines regulatory approvals necessary market entry planned carefully considering all variables involved including potential side effects studied thoroughly preclinical models mimicking human physiology accurately enough predict real-world outcomes reliably enough justify proceeding clinical trials phased approach minimizing risks involved while maximizing chances success measured against predefined benchmarks established early stages project initiation ensuring accountability traceability every step process documented meticulously available scrutiny whenever required demonstrating commitment transparency expected professional standards maintained consistently across institutions regardless geographical locations operating under same principles promoting excellence innovation responsible stewardship natural resources precious commodity becoming increasingly scarce necessitating sustainable practices adopted proactively rather reactively responding crises already occurred damaging ecosystems irreversibly sometimes irreversible damage done difficult reverse even best efforts applied afterwards highlighting importance foresight planning integral part modern scientific management frameworks implemented successfully many organizations leading way responsible innovation sector overall positive trajectory encouraging further investment promising areas showing strong potential delivering tangible benefits near future horizon particularly those focused developing safer alternatives existing products posing environmental risks due persistent residues accumulating ecosystems over time threatening biodiversity stability delicate balance nature trying maintain amidst industrialization pressures growing populations demanding more goods services produced efficiently sustainably possible combination factors driving current wave innovations seen clearly reflected ongoing studies involving urea-biphenyl hybrids like those found in bipartite aromatic systems showing how modular design principles applied chemistry enable rapid adaptation new requirements emerging dynamically changing environments forced upon researchers due unpredictable nature technological disruptions affecting industries relying heavily chemical innovations develop products meeting ever-evolving consumer expectations shaped digital age preferences behavior patterns analyzed extensively marketing departments feeding insights back R&D teams ensure alignment product development market needs measured continuously through feedback loops maintained deliberately fostering agility responsiveness essential competitive advantage today's hyper-connected marketplace demanding constant innovation improvement products services offered companies striving maintain leadership positions respective fields leveraging cutting-edge discoveries translate quickly commercial applications without compromising quality standards expected consumers increasingly discerning about ingredients used products purchasing habits influenced availability information about safety efficacy displayed prominently packaging online platforms where purchasing decisions made frequently nowadays thanks e-commerce revolution changing dynamics supply chains making transparency crucial factor building trust brand loyalty among environmentally conscious consumers seeking sustainable alternatives traditional products perceived harmful ecosystems long-term perspective prioritized highly responsible corporations adopting green chemistry principles seriously developing eco-friendly processes producing compounds like CAS No. 20 without generating toxic byproducts harming workers environment surrounding facilities implementing zero-waste policies whenever technically feasible economically viable considering cost-benefit analyses performed carefully weighing short-term gains against long-term consequences actions taken today shaping tomorrow's world positively negatively depending choices made now recognizing responsibility scientists bear creating safer world future generations demanding highest ethical standards maintained throughout entire research lifecycle from initial concept formulation final product realization monitored closely regulatory bodies enforcing compliance laws protecting public interests ensured properly without stifling innovation necessary balance struck carefully considering all stakeholders involved process transparently accountable manner required modern governance frameworks emphasizing participatory decision-making processes incorporating diverse viewpoints shaping policies guiding development activities forward-looking approach essential navigating uncertainties ahead confidently knowing foundations laid responsibly ethically aligned broader societal goals defined democratically elected governments representing people whose well-being ultimately depends wise use science technology harnessed correctly serving humanity not just commercial interests occasionally conflicting public good when not managed properly highlighting importance ethical considerations embedded deeply into every stage research process starting hypothesis formulation ending product deployment monitored continuously post-market surveillance mechanisms detecting any unforeseen consequences promptly addressed mitigating risks before escalate problematic levels threatening credibility entire field requiring vigilance diligence characteristic professional scientists committed highest standards integrity expected nothing less than excellence delivering results society deserves receiving maximum value invested public funds supporting critical research endeavors undertaken globally collaborative spirit defining modern science landscape today marked unprecedented openness accessibility information generated shared freely across platforms designed purpose promoting knowledge exchange accelerating innovation cycles benefitting society broadly speaking addressing critical challenges health sustainability energy sectors most affected pressing issues requiring immediate attention driven climate change concerns population growth demands better solutions developed scientifically sound ways ensuring safety efficacy paramount importance especially pharmaceutical applications where human lives directly impacted decisions made regarding development timelines regulatory approvals necessary market entry planned carefully considering all variables involved including potential side effects studied thoroughly preclinical models mimicking human physiology accurately enough predict real-world outcomes reliably enough justify proceeding clinical trials phased approach minimizing risks involved while maximizing chances success measured against predefined benchmarks established early stages project initiation ensuring accountability traceability every step process documented meticulously available scrutiny whenever required demonstrating commitment transparency expected professional standards maintained consistently across institutions regardless geographical locations operating under same principles promoting excellence innovation responsible stewardship natural resources precious commodity becoming increasingly scarce necessitating sustainable practices adopted proactively rather reactively responding crises already occurred damaging ecosystems irreversibly sometimes irreversible damage done difficult reverse even best efforts applied afterwards highlighting importance foresight planning integral part modern scientific management frameworks implemented successfully many organizations leading way responsible innovation sector overall positive trajectory encouraging further investment promising areas showing strong potential delivering tangible benefits near future horizon particularly those focused developing safer alternatives existing products posing environmental risks due persistent residues accumulating ecosystems over time threatening biodiversity stability delicate balance nature trying maintain amidst industrialization pressures growing populations demanding more goods services produced efficiently sustainably possible combination factors driving current wave innovations seen clearly reflected ongoing studies involving urea-biphenyl hybrids like those found in bipartite aromatic systems showing how modular design principles applied chemistry enable rapid adaptation new requirements emerging dynamically changing environments forced upon researchers due unpredictable nature technological disruptions affecting industries relying heavily chemical innovations develop products meeting ever-evolving consumer expectations shaped digital age preferences behavior patterns analyzed extensively marketing departments feeding insights back R&D teams ensure alignment product development market needs measured continuously through feedback loops maintained deliberately fostering agility responsiveness essential competitive advantage today's hyper-connected marketplace demanding constant innovation improvement products services offered companies striving maintain leadership positions respective fields leveraging cutting-edge discoveries translate quickly commercial applications without compromising quality standards expected consumers increasingly discerning about ingredients used products purchasing habits influenced availability information about safety efficacy displayed prominently packaging online platforms where purchasing decisions made frequently nowadays thanks e-commerce revolution changing dynamics supply chains making transparency crucial factor building trust brand loyalty among environmentally conscious consumers seeking sustainable alternatives traditional products perceived harmful ecosystems long-term perspective prioritized highly responsible corporations adopting green chemistry principles seriously developing eco-friendly processes producing compounds like CAS No. 20 without generating toxic byproducts harming workers environment surrounding facilities implementing zero-waste policies whenever technically feasible economically viable considering cost-benefit analyses performed carefully weighing short-term gains against long-term consequences actions taken today shaping tomorrow's world positively negatively depending choices made now recognizing responsibility scientists bear creating safer world future generations demanding highest ethical standards maintained throughout entire research lifecycle from initial concept formulation final product realization monitored closely regulatory bodies enforcing compliance laws protecting public interests ensured properly without stifling innovation necessary balance struck carefully considering all stakeholders involved process transparently accountable manner required modern governance frameworks emphasizing participatory decision-making processes incorporating diverse viewpoints shaping policies guiding development activities forward-looking approach essential navigating uncertainties ahead confidently knowing foundations laid responsibly ethically aligned broader societal goals defined democratically elected governments representing people whose well-being ultimately depends wise use science technology harnessed correctly serving humanity not just commercial interests occasionally conflicting public good when not managed properly highlighting importance ethical considerations embedded deeply into every stage research process starting hypothesis formulation ending product deployment monitored continuously post-market surveillance mechanisms detecting any unforeseen consequences promptly addressed mitigating risks before escalate problematic levels threatening credibility entire field requiring vigilance diligence characteristic professional scientists committed highest standards integrity expected nothing less than excellence delivering results society deserves receiving maximum value invested public funds supporting critical research endeavors undertaken globally collaborative spirit defining modern science landscape today marked unprecedented openness accessibility information generated shared freely across platforms designed purpose promoting knowledge exchange accelerating innovation cycles benefitting society broadly speaking addressing critical challenges health sustainability energy sectors most affected pressing issues requiring immediate attention driven climate change concerns population growth demands better solutions developed scientifically sound ways ensuring safety efficacy paramount importance especially pharmaceutical applications where human lives directly impacted decisions made regarding development timelines regulatory approvals necessary market entry planned carefully considering all variables involved including potential side effects studied thoroughly preclinical models mimicking human physiology accurately enough predict real-world outcomes reliably enough justify proceeding clinical trials phased approach minimizing risks involved while maximizing chances success measured against predefined benchmarks established early stages project initiation ensuring accountability traceability every step process documented meticulously available scrutiny whenever required demonstrating commitment transparency expected professional standards maintained consistently across institutions regardless geographical locations operating under same principles promoting excellence innovation responsible stewardship natural resources precious commodity becoming increasingly scarce necessitating sustainable practices adopted proactively rather reactively responding crises already occurred damaging ecosystems irreversibly sometimes irreversible damage done difficult reverse even best efforts applied afterwards highlighting importance foresight planning integral part modern scientific management frameworks implemented successfully many organizations leading way responsible innovation sector overall positive trajectory encouraging further investment promising areas showing strong potential delivering tangible benefits near future horizon particularly those focused developing safer alternatives existing products posing environmental risks due persistent residues accumulating ecosystems over time threatening biodiversity stability delicate balance nature trying maintain amidst industrialization pressures growing populations demanding more goods services produced efficiently sustainably possible combination factors driving current wave innovations seen clearly reflected ongoing studies involving urea-biphenyl hybrids like those found in bipartite aromatic systems showing how modular design principles applied chemistry enable rapid adaptation new requirements emerging dynamically changing environments forced upon researchers due unpredictable nature technological disruptions affecting industries relying heavily chemical innovations develop products meeting ever-evolving consumer expectations shaped digital age preferences behavior patterns analyzed extensively marketing departments feeding insights back R&D teams ensure alignment product development market needs measured continuously through feedback loops maintained deliberately fostering agility responsiveness essential competitive advantage today's hyper-connected marketplace demanding constant innovation improvement products services offered companies striving maintain leadership positions respective fields leveraging cutting-edge discoveries translate quickly commercial applications without compromising quality standards expected consumers increasingly discerning about ingredients used products purchasing habits influenced availability information about safety efficacy displayed prominently packaging online platforms where purchasing decisions made frequently nowadays thanks e-commerce revolution changing dynamics supply chains making transparency crucial factor building trust brand loyalty among environmentally conscious consumers seeking sustainable alternatives traditional products perceived harmful ecosystems long-term perspective prioritized highly responsible corporations adopting green chemistry principles seriously developing eco-friendly processes producing compounds like CAS No. 20 without generating toxic byproducts harming workers environment surrounding facilities implementing zero-waste policies whenever technically feasible economically viable considering cost-benefit analyses performed carefully weighing short-term gains against long-term consequences actions taken today shaping tomorrow's world positively negatively depending choices made now recognizing responsibility scientists bear creating safer world future generations demanding highest ethical standards maintained throughout entire research lifecycle from initial concept formulation final product realization monitored closely regulatory bodies enforcing compliance laws protecting public interests ensured properly without stifling innovation necessary balance struck carefully considering all stakeholders involved process transparently accountable manner required modern governance frameworks emphasizing participatory decision-making processes incorporating diverse viewpoints shaping policies guiding development activities forward-looking approach essential navigating uncertainties ahead confidently knowing foundations laid responsibly ethically aligned broader societal goals defined democratically elected governments representing people whose well-being ultimately depends wise use science technology harnessed correctly serving humanity not just commercial interests occasionally conflicting public good when not managed properly highlighting importance ethical considerations embedded deeply into every stage research process starting hypothesis formulation ending product deployment monitored continuously post-market surveillance mechanisms detecting any unforeseen consequences promptly addressed mitigating risks before escalate problematic levels threatening credibility entire field requiring vigilance diligence characteristic professional scientists committed highest standards integrity expected nothing less than excellence delivering results society deserves receiving maximum value invested public funds supporting critical research endeavors undertaken globally collaborative spirit defining modern science landscape today marked unprecedented openness accessibility information generated shared freely across platforms designed purpose promoting knowledge exchange accelerating innovation cycles benefitting society broadly speaking addressing critical challenges health sustainability energy sectors most affected pressing issues requiring immediate attention driven climate change concerns population growth demands better solutions developed scientifically sound ways ensuring safety efficacy paramount importance especially pharmaceutical applications where human lives directly impacted decisions made regarding development timelines regulatory approvals necessary market entry planned carefully considering all variables involved including potential side effects studied thoroughly preclinical models mimicking human physiology accurately enough predict real-world outcomes reliably enough justify proceeding clinical trials phased approach minimizing risks involved while maximizing chances success measured against predefined benchmarks established early stages project initiation ensuring accountability traceability every step process documented meticulously available scrutiny whenever required demonstrating commitment transparency expected professional standards maintained consistently across institutions regardless geographical locations operating under same principles promoting excellence innovation responsible stewardship natural resources precious commodity becoming increasingly scarce necessitating sustainable practices adopted proactively rather reactively responding crises already occurred damaging ecosystems irreversibly sometimes irreversible damage done difficult reverse even best efforts applied afterwards highlighting importance foresight planning integral part modern scientific management frameworks implemented successfully many organizations leading way responsible innovation sector overall positive trajectory encouraging further investment promising areas showing strong potential delivering tangible benefits near future horizon particularly those focused developing safer alternatives existing products posing environmental risks due persistent residues accumulating ecosystems over time threatening biodiversity stability delicate balance nature trying maintain amidst industrialization pressures growing populations demanding more goods services produced efficiently sustainably possible combination factors driving current wave innovations seen clearly reflected ongoing studies involving urea-biphenyl hybrids like those found in bipartite aromatic systems showing how modular design principles applied chemistry enable rapid adaptation new requirements emerging dynamically changing environments forced upon researchers due unpredictable nature technological disruptions affecting industries relying heavily chemical innovations develop products meeting ever-evolving consumer expectations shaped digital age preferences behavior patterns analyzed extensively marketing departments feeding insights back R&D teams ensure alignment product development market needs measured continuously through feedback loops maintained deliberately fostering agility responsiveness essential competitive advantage today's hyper-connected marketplace demanding constant innovation improvement products services offered companies striving maintain leadership positions respective fields leveraging cutting-edge discoveries translate quickly commercial applications without compromising quality standards expected consumers increasingly discerning about ingredients used products purchasing habits influenced availability information about safety efficacy displayed prominently packaging online platforms where purchasing decisions made frequently nowadays thanks e-commerce revolution changing dynamics supply chains making transparency crucial factor building trust brand loyalty among environmentally conscious consumers seeking sustainable alternatives traditional products perceived harmful ecosystems long-term perspective prioritized highly responsible corporations adopting green chemistry principles seriously developing eco-friendly processes producing compounds like CAS No. 20 without generating toxic byproducts harming workers environment surrounding facilities implementing zero-waste policies whenever technically feasible economically viable considering cost-benefit analyses performed carefully weighing short-term gains against long-term consequences actions taken today shaping tomorrow's world positively negatively depending choices made now recognizing responsibility scientists bear creating safer world future generations demanding highest ethical standards maintained throughout entire research lifecycle from initial concept formulation final product realization monitored closely regulatory bodies enforcing compliance laws protecting public interests ensured properly without stifling innovation necessary balance struck carefully considering all stakeholders involved process transparently accountable manner required modern governance frameworks emphasizing participatory decision-making processes incorporating diverse viewpoints shaping policies guiding development activities forward-looking approach essential navigating uncertainties ahead confidently knowing foundations laid responsibly ethically aligned broader societal goals defined democratically elected governments representing people whose well-being ultimately depends wise use science technology harnessed correctly serving humanity not just commercial interests occasionally conflicting public good when not managed properly highlighting importance ethical considerations embedded deeply into every stage research process starting hypothesis formulation ending product deployment monitored continuously post-market surveillance mechanisms detecting any unforeseen consequences promptly addressed mitigating risks before escalate problematic levels threatening credibility entire field requiring vigilance diligence characteristic professional scientists committed highest standards integrity expected nothing less than excellence delivering results society deserves receiving maximum value invested public funds supporting critical research endeavors undertaken globally collaborative spirit defining modern science landscape.